N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C13H9N3O5S/c1-20-9-5-7(16(18)19)6-10-11(9)14-13(22-10)15-12(17)8-3-2-4-21-8/h2-6H,1H3,(H,14,15,17)
• InChI Key: UFNPAMJYGSMTAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C13H9N3O5S
• Molecular Weight: 319.29 g/mol
• CAS No.: 391222-56-3

Description

N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)furan-2-carboxamide is a chemical compound with the molecular formula C13H9N3O5S and a molecular weight of 319.29. It is a derivative of benzothiazole, a heterocyclic compound with a fusion of benzene and thiazole.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloroethyl)piperidine hydrochloride or 4-(2-chloroethyl)morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on its molecular formula C13H9N3O5S. The compound contains a benzothiazole ring, which is a fused ring structure containing a benzene ring and a thiazole ring. The benzothiazole ring is substituted with a methoxy group and a nitro group at the 4th and 6th positions, respectively.

Scientific Research Applications

Antimicrobial Activity

N-(Thiazol-2-yl)furan-2-carboxamide and its derivatives have shown significant antimicrobial activity. A particular compound in this class was synthesized and investigated for antimicrobial properties against a spectrum of microorganisms, including Gram-negative and Gram-positive bacteria, as well as fungi. This compound demonstrated good antimicrobial activity, indicating potential for pharmacological and medical applications (Cakmak et al., 2022).

Antiprotozoal and Antiviral Properties

Furan-carboxamide derivatives have been reported as novel inhibitors of lethal H5N1 influenza A viruses. The structure-activity relationship studies highlighted the importance of certain substituents in enhancing the anti-influenza activity. One particular compound, 2,5-dimethyl-N-(2-((4-nitrobenzyl)thio)ethyl)-furan-3-carboxamide, emerged as the most potent inhibitor against the H5N1 virus (Yongshi et al., 2017).

Additionally, compounds with a furan-2-carboxamide structure have shown promising antiprotozoal properties. Notably, a dicationic compound demonstrated strong DNA affinity and exhibited potent in vitro activity against T. b. rhodesiense and P. falciparum. This compound also showed significant in vivo activity in a trypanosomal mouse model, suggesting its potential as an antiprotozoal agent (Ismail et al., 2004).